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Cat. No.: B1677354

For Researchers, Scientists, and Drug Development Professionals

Introduction

MMP-9-IN-9, also identified as compound 4f, is a potent and selective inhibitor of Matrix
Metalloproteinase-9 (MMP-9).[1] MMP-9 is a zinc-dependent endopeptidase that plays a critical
role in the degradation of extracellular matrix (ECM) components. Its dysregulation is
implicated in a variety of pathological processes, including tumor invasion and metastasis,
inflammation, and neurodegenerative diseases. This technical guide provides an in-depth
overview of MMP-9-IN-9, its mechanism of action, and its impact on key cellular processes,
based on available research.

Core Concepts

MMP-9-IN-9 exerts its biological effects primarily through the selective inhibition of MMP-9's
enzymatic activity. This inhibition has been shown to trigger a cascade of cellular events, most
notably in the context of cancer biology. Research indicates that MMP-9-IN-9 can induce
apoptosis, disrupt mitochondrial function, and activate caspase-3, leading to cancer cell death.
[2] While its anti-inflammatory and neuroprotective effects are commercially reported, detailed
mechanistic studies in these areas are less prevalent in publicly available literature.

Quantitative Data
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The following tables summarize the quantitative data available for MMP-9-IN-9 (compound 4f)
from the primary literature.

Table 1: In Vitro Cytotoxicity of MMP-9-IN-9 (Compound 4f)[2]

Cell Line Cancer Type IC50 (pM)
A549 Human Lung Cancer 1.59-7.48
C6 Rat Glioma > 50
L929 Murine Fibroblast > 50

Table 2: MMP-9 Inhibition by MMP-9-IN-9 (Compound 4f)[1][2]

Parameter Value Source
% Inhibition at 100 pg/mL > 75% [2]
IC50 5nM [1]

Note: A significant discrepancy exists between the reported IC50 value from the commercial
vendor and the data from the primary research article. The potent 5 nM value may be the result
of further optimization or more sensitive assays conducted by the vendor.

Signaling Pathways

MMP-9 is a key modulator of multiple signaling pathways that regulate cell proliferation,
survival, migration, and inflammation. By inhibiting MMP-9, MMP-9-IN-9 is predicted to impact
these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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